4-Bromo-2-(2-methoxyphenyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related pyridazinone derivatives, such as those incorporating the 6-(4-Aminophenyl)-4,5-dihydro-3(2H)-pyridazinone moiety, highlights methodologies that could be adaptable to 4-Bromo-2-(2-methoxyphenyl)pyridazin-3(2H)-one. These compounds are recognized for their cardio-active properties and are synthesized through various chemical routes, showcasing the adaptability and significance of the pyridazinone scaffold in medicinal chemistry (Imran & Abida, 2016).
Molecular Structure Analysis
Investigations into the molecular structures of related compounds, such as those from the study of halogen...halogen interactions in 4-bromobenzamide cocrystals, provide insight into the potential structural dynamics and intermolecular interactions of this compound. These analyses contribute to understanding the compound's reactivity and stability, critical for further application and synthesis (Tothadi, Joseph, & Desiraju, 2013).
Chemical Reactions and Properties
Chemical reactions involving related brominated compounds and their functionalization pathways, such as those described in the synthesis of 2-Fluoro-4-bromobiphenyl, offer insights into the reactivity of the bromo and methoxy phenyl groups present in this compound. These studies elucidate the conditions under which brominated compounds can be manipulated and functionalized, paving the way for the development of novel derivatives with enhanced properties (Qiu et al., 2009).
Scientific Research Applications
Chemical Synthesis and Derivative Formation
4-Bromo-2-(2-methoxyphenyl)pyridazin-3(2H)-one serves as a key intermediate in the synthesis of various chemical compounds. For instance, it has been used in the synthesis of isoxazolones, which can undergo rearrangements to form imidazopyridines and indoles, as seen in the work of Khalafy, Setamdideh, and Dilmaghani (2002) (Khalafy, Setamdideh, & Dilmaghani, 2002). Basanagouda and Kulkarni (2011) explored its role in a novel one-pot synthesis method for creating pyridazin-3(2H)-ones (Basanagouda & Kulkarni, 2011).
Biological and Pharmaceutical Applications
In biological and pharmaceutical contexts, derivatives of this compound have been synthesized and tested for various biological activities. Kamble et al. (2015) developed derivatives of this compound and evaluated them as anticancer, antiangiogenic, and antioxidant agents (Kamble et al., 2015). Similarly, Sharma and Bansal (2016) synthesized 2-substituted-4-aryl-6-phenylpyridazin-3(2H)-ones and assessed their anti-inflammatory and analgesic properties, highlighting the potential for COX-2 selectivity without causing ulcerogenic and cardiovascular side effects (Sharma & Bansal, 2016).
Advanced Chemical Research
Advanced chemical research involving this compound includes exploring its reactivity and potential for creating new chemical structures. Verhelst et al. (2009) investigated the functionalization of the pyridazin-3(2H)-one core using halogen-magnesium exchange reactions (Verhelst et al., 2009). Ma (2003) synthesized key intermediates for developing novel calcium channel antagonists using this compound (Ma, 2003).
properties
IUPAC Name |
4-bromo-2-(2-methoxyphenyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O2/c1-16-10-5-3-2-4-9(10)14-11(15)8(12)6-7-13-14/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXSKSDRGWHBMHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2C(=O)C(=CC=N2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.